Cas no 654680-85-0 (2-Cyclohexen-1-ol, 5-methyl-4-(2-propenyl)-, (1S,4S,5S)- (9CI))

• Product name: 2-Cyclohexen-1-ol, 5-methyl-4-(2-propenyl)-, (1S,4S,5S)- (9CI)
• CAS No: 654680-85-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1018739

2-Cyclohexen-1-ol, 5-methyl-4-(2-propenyl)-, (1S,4S,5S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol, 5-methyl-4-(2-propenyl)-, (1S,4S,5S)- (9CI)
• 2-Cyclohexen-1-ol, 5-methyl-4-(2-propen-1-yl)-, (1S,4S,5S)-

• Inchi： 1S/C10H16O/c1-3-4-9-5-6-10(11)7-8(9)2/h3,5-6,8-11H,1,4,7H2,2H3/t8-,9+,10+/m0/s1
• InChI Key： RCXSGNCNXYLZRB-IVZWLZJFSA-N
• SMILES： [C@H]1(O)C[C@H](C)[C@H](CC=C)C=C1

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23